Ethyl 2-(4-hydroxy-3-methylphenoxy)acetate

• CAS No.: 648439-28-5
• Molecular Formula: C11H14O4
• Molecular Weight: 210.23 g/mol
• IUPAC Name: ethyl 2-(4-hydroxy-3-methylphenoxy)acetate
• InChI: InChI=1S/C11H14O4/c1-3-14-11(13)7-15-9-4-5-10(12)8(2)6-9/h4-6,12H,3,7H2,1-2H3
• InChI Key: XAALOSISAHWACB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CC(=C(C=C1)O)C

Description

Ethyl 2-(4-hydroxy-3-methylphenoxy)acetate is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2-methylbenzene-1,4-diol (5 g, 40.2 mmol), ethyl 2-bromoacetate (1.1 eq.), and potassium carbonate (2 eq.) in acetonitrile (50 mL) was heated at 80° C. for 18 hours. The reaction was cooled to room temperature, and the acetonitrile was removed in vacuo. Water was added and the crude residue was extracted with ethyl acetate. The organic layer was washed with brine, dried over sodium sulfate, filtered and concentrated in vacuo. The residue was purified by silica gel chromatography (0-100% EtOAc in hexanes) to provide ethyl 2-(4-hydroxy-3-methylphenoxy)acetate (682) as a pink solid.

Synthesis routes and methods II

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